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Compound of Interest

Compound Name: Hydroxy-PEG8-acid sodium salt
Cat. No.: B13721481
Get Quote
\ J

Executive Summary

Hydroxy-PEG8-acid sodium salt (Sodium 3-(2-(2-(2-(2-(2-(2-(2-(2-
hydroxyethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)propanoate) is a critical
heterobifunctional linker used in the synthesis of Antibody-Drug Conjugates (ADCs) and
PROTACs.[1][2][3][4]

Critical Stability Insight: The primary stability risk for this molecule is autopolymerization. In its
free acid form, the terminal hydroxyl (-OH) group can react with the carboxylic acid (-COOH)
group of another molecule, leading to rapid oligomerization. The sodium salt form effectively
neutralizes the carboxylic acid, preventing this head-to-tail esterification and ensuring long-term
stability. Consequently, maintaining the salt form and preventing protonation (acidification)
during storage is paramount.

Part 1: Physicochemical Profile & Stability

Mechanisms
Technical Specifications
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Parameter Specification

Chemical Name Hydroxy-PEG8-acid sodium salt
Formula C19H37NaO11

Molecular Weight 464.5 Da

CAS Number 2468714-92-1 (Salt form)

Solubility Highly soluble in water, DMSO, DMF
Hygroscopicity High (Deliquescent)

Viscous oil or low-melting solid (white to off-

Appearance
PP white)

Degradation Pathways

Understanding the specific chemical vulnerabilities of Hydroxy-PEG8-acid sodium salt is
essential for designing robust storage protocols.[1]

o Autopolymerization (Head-to-Tail Esterification):

o Mechanism:[5][6][7][8] If the salt is protonated to the free acid (pH < 4-5), the terminal
hydroxyl group acts as a nucleophile, attacking the carbonyl carbon of the carboxylic acid.

o Result: Formation of polyesters (dimers, trimers) and loss of discrete linker length.
o Prevention:[6][9] Maintain as sodium salt; avoid acidic solvents during storage.
¢ Oxidative Chain Cleavage:

o Mechanism:[6][7][8] The polyether backbone (PEG) is susceptible to radical oxidation,
particularly at the methylene carbons adjacent to ether oxygens. This leads to
hydroperoxide formation and subsequent chain scission.

o Result: Fragmentation of the PEG spacer, creating heterogeneous mixtures of shorter
linkers.
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o Prevention:[6] Store under inert atmosphere (Argon/Nitrogen).[10]
e Hygroscopic Hydrolysis:

o Mechanism:[6][7][8] As a sodium salt, the molecule is highly hygroscopic. Absorbed water
can facilitate hydrolysis of any pre-formed ester impurities or promote microbial growth.

o Prevention:[6][9] Desiccated storage; strict temperature control.

Visualization: Degradation Logic
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Figure 1: The degradation logic flow. Note that the transition from Salt to Acid triggers the rapid
autopolymerization pathway.

Part 2: Storage & Handling Protocols[10]
Long-Term Storage Protocol

Objective: Maintain purity >95% for 12+ months.

o Temperature: Store at -20°C (Standard Freezer). For GMP banking, -80°C is preferred but
not strictly required if -20°C is stable.

e Atmosphere: The vial headspace must be purged with dry Argon or Nitrogen. Oxygen
promotes PEG backbone oxidation.

» Container: Amber glass vials with Teflon-lined caps. Amber glass prevents photo-oxidation.

e Desiccation: Store the vial inside a secondary container (e.g., a sealed bag or jar) containing
active desiccant packets (Silica gel or Molecular sieves).
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Handling & Reconstitution Workflow

The "Thaw-Equilibrate-Open” Rule: The most common failure mode occurs when researchers
open a cold vial in a humid lab. Condensation immediately forms on the hygroscopic salt,
turning it into a sticky goo and initiating hydrolysis/degradation.

Step-by-Step Protocol:
* Remove the vial from the -20°C freezer.
e Place the vial in a desiccator or on the benchtop.

o Wait 30—60 minutes until the vial reaches room temperature (20—-25°C). Do not open before
this.

» Wipe the outside of the vial to remove any external moisture.
e Open and weigh out the required amount rapidly.
o Purge the headspace with Nitrogen/Argon immediately before re-closing.

¢ Re-seal with Parafilm and return to -20°C.

Visualization: Storage Lifecycle
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1. Receipt of Shipment

(Ambient/Ice Pack)
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4. Retrieval
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5. Thermal Equilibration FAILURE: Condensation
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6. Dispensing
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7. Reseal & Return

(Parafilm + Desiccant)
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Figure 2: The storage and handling lifecycle. Step 5 (Equilibration) is the critical control point to
prevent moisture ingress.
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Part 3: Quality Control & Validation
Analytical Verification

To verify the integrity of the Hydroxy-PEG8-acid sodium salt after storage, use the following
methods:

1. *H-NMR (Proton NMR):

e Solvent: D20 or DMSO-de.

o Key Signals:
o PEG Backbone: Large singlet/multiplet at ~3.5-3.7 ppm (approx 32 protons).
o Alpha-Methylene to Carboxylate: Triplet at ~2.4 ppm (2H).
o Alpha-Methylene to Hydroxyl: Triplet at ~3.5 ppm (2H).

 Fail Criteria: Appearance of new peaks indicating ester formation (shifts in the alpha-
methylene regions) or aldehyde peaks (oxidation).

2. HPLC-CAD or HPLC-ELSD:

» Note: UV detection is difficult as PEG lacks strong chromophores. Charged Aerosol
Detection (CAD) or Evaporative Light Scattering Detection (ELSD) is required.

e Column: C18 Reverse Phase.

» Mobile Phase: Water/Acetonitrile gradient with 0.1% TFA (Note: TFA acidifies the mobile
phase, so run times should be short to avoid on-column polymerization, or use Ammonium
Acetate buffer).

Troubleshooting Table
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Observation Probable Cause Corrective Action

Moisture absorption Dry under high vacuum over

Material is sticky/wet ) ) ]
(Deliquescence) P20s; verify purity by NMR.

. . o Discard material; check inert
Yellow discoloration Oxidation of PEG backbone

gas seal.[1]
) o ) Filter solution; if significant,
Insoluble particulates Polymerization (Oligomers) )
discard.[1]
Adjust pH with dilute NaOH
pH of solution < 5.0 Acidification immediately to prevent
polymerization.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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